2,4-dichloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide

• IUPAC Name: 2,4-dichloro-N-[[4-(4-fluorophenyl)oxan-4-yl]methyl]benzamide
• InChI: InChI=1S/C19H18Cl2FNO2/c20-14-3-6-16(17(21)11-14)18(24)23-12-19(7-9-25-10-8-19)13-1-4-15(22)5-2-13/h1-6,11H,7-10,12H2,(H,23,24)
• InChI Key: TUVXUEMDGLCETQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=C(C=C(C=C2)Cl)Cl)C3=CC=C(C=C3)F
• Molecular Formula: C19H18Cl2FNO2
• Molecular Weight: 382.3 g/mol
• CAS No.: 1091048-54-2

Description

2,4-Dichloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide is a benzamide derivative featuring a 2,4-dichlorobenzoyl core and a tetrahydropyran (oxane) ring substituted with a 4-fluorophenyl group at the 4-position, connected via a methylene bridge to the amide nitrogen. This compound combines halogenated aromatic moieties with a six-membered oxygen-containing heterocycle, which may enhance metabolic stability and lipophilicity compared to smaller heterocycles like furan or thiophene .

Key structural attributes:

• Oxane ring: The tetrahydropyran moiety provides conformational rigidity and may reduce susceptibility to oxidative metabolism.
• 4-Fluorophenyl group: Fluorine enhances lipophilicity and bioavailability while resisting metabolic degradation .

Biological Activity

2,4-Dichloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its mechanisms of action, efficacy in various biological assays, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be described by the following molecular formula:

• Molecular Formula : C16H17Cl2FNO2
• IUPAC Name : 2,4-dichloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide

Chemical Structure Visualization

Chemical Structure <!-- Placeholder for actual chemical structure image -->

The primary mechanism of action for 2,4-dichloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide involves inhibition of histone deacetylases (HDACs). HDACs play a crucial role in regulating gene expression by modifying histone proteins, which can lead to changes in cellular proliferation and apoptosis.

In Vitro Studies

Recent studies have demonstrated that this compound exhibits significant antiproliferative effects on various cancer cell lines. For example:

• Cell Lines Tested : HepG2 (liver cancer), MCF-7 (breast cancer)
• IC50 Values :
  • HepG2: 1.30 µM
  • MCF-7: 2.50 µM

These results indicate that the compound has a stronger inhibitory effect on HepG2 cells compared to traditional HDAC inhibitors like SAHA, which has an IC50 of 17.25 µM against the same cell line .

In Vivo Studies

In vivo studies using xenograft models have shown that the compound can effectively inhibit tumor growth:

Study Type	Tumor Type	Tumor Growth Inhibition (TGI)
Xenograft Model	HepG2	48.89%
Xenograft Model	MCF-7	40.00%

This suggests that the compound not only inhibits tumor cell proliferation in vitro but also demonstrates significant antitumor activity in vivo.

Case Study 1: HDAC Inhibition and Apoptosis Induction

A study focusing on the compound's effect on HDAC activity revealed that it significantly increases the levels of acetylated histones, particularly acetyl-histone H3. This increase is associated with:

• Induction of Apoptosis : The compound promotes apoptosis in cancer cells through intrinsic pathways.
• Cell Cycle Arrest : It induces G2/M phase arrest, contributing to its antiproliferative effects .

Case Study 2: Combination Therapy Potential

Combining this compound with other chemotherapeutics such as taxol and camptothecin has shown enhanced anticancer activity. For instance, at a concentration of 0.5 µM, it improved the efficacy of these drugs significantly compared to their use alone .

Toxicity and Safety Profile

Preliminary toxicity studies indicate that the compound exhibits a favorable safety profile at therapeutic doses. No significant adverse effects were reported in animal models during repeated-dose toxicity studies.

Comparison with Similar Compounds

Table 1: Structural Features of Selected Benzamide Derivatives

Compound Name	Substituent on Amide Nitrogen	Heterocycle/Backbone	Molecular Weight	Key Functional Groups	Reference
Target Compound	[4-(4-Fluorophenyl)oxan-4-yl]methyl	Oxane (tetrahydropyran)	~396.8*	Cl, F, ether
2,4-Dichloro-N-[(furan-2-yl)methyl]benzamide	Furan-2-ylmethyl	Furan	270.11	Cl, O-heterocycle
Compound 53 ()	Furan-2-ylmethyl	Furan	378.22	Cl, O-heterocycle
Compound 54 ()	Thiophen-2-ylmethyl	Thiophene	394.25	Cl, S-heterocycle
Compound 16 ()	[4-(4-Chlorophenoxy)phenyl]ethyl	Phenoxy-phenyl	504.34	Cl, O-ether
4-Chloro-N-[2-(2-methylphenyl)-4-oxo-4H-chromen-6-yl]benzamide	Chromen-4-one-linked phenyl	Chromenone	434.87	Cl, ketone

*Calculated based on formula C₁₉H₁₇Cl₂FNO₂.

Key Observations :

Heterocyclic Influence: The oxane ring in the target compound provides a larger, more rigid framework compared to five-membered heterocycles (furan, thiophene). This may improve target binding specificity due to reduced conformational flexibility .

Halogen Effects :

• Fluorine in the target compound’s 4-fluorophenyl group enhances lipophilicity (logP ~3.9) compared to chlorinated analogs (e.g., Compound 16, logP ~4.5*) .
• Dichloro substitution on the benzamide core is conserved across most analogs, suggesting critical roles in electronic modulation or hydrophobic interactions .

Synthetic Accessibility :

• Furan- and thiophene-substituted benzamides (e.g., Compounds 53–55) are synthesized via straightforward alkylation-benzoylation sequences, while the oxane-containing target likely requires additional cyclization steps, complicating synthesis .

Key Findings :

• Aminoalkyl vs. Heterocyclic Substituents: Aminopropyl derivatives (e.g., Compound 50) show superior anti-parasitic activity (IC₅₀ = 0.12 µM) compared to furan/thiophene analogs, likely due to basic amine interactions with biological targets .
• Fluorophenyl Advantage : The 4-fluorophenyl group in the target compound may confer resistance to cytochrome P450-mediated metabolism, a common issue with chlorinated analogs .

Spectroscopic and Physicochemical Comparisons

Table 3: Spectral Data for Selected Compounds

Compound Name	¹H NMR (δ, ppm)	ESI-MS (m/z)	logP	Reference
Target Compound	~7.8–7.2 (aromatic), 4.2 (oxane CH₂O)	397.1 [M+H]⁺	3.9*
Compound 53 ()	7.6–7.1 (aromatic), 6.5 (furan protons)	378.2 [M+H]⁺	3.5
Compound 19 ()	7.5–7.0 (aromatic), 4.5 (CH₂-furan)	270.1 [M+H]⁺	3.0

Insights :

• The oxane ring’s protons in the target compound resonate upfield (δ ~4.2 ppm) compared to furan CH₂ groups (δ ~4.5–6.5 ppm), reflecting distinct electronic environments .